Cas no 753460-65-0 (N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-aceta midophenyl)prop-2-enamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-aceta midophenyl)prop-2-enamide
• CAS No: 753460-65-0
• MF: C₁₉H₁₆ClN₃O₃
• MW: 369.801643371582
• CID: 6479463
• PubChem ID: 2121492
• Update Time: 2025-06-14

N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-aceta midophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-aceta midophenyl)prop-2-enamide
• 2-Propenamide, 3-[4-(acetylamino)phenyl]-N-(3-chloro-4-methoxyphenyl)-2-cyano-

• Inchi： 1S/C19H16ClN3O3/c1-12(24)22-15-5-3-13(4-6-15)9-14(11-21)19(25)23-16-7-8-18(26-2)17(20)10-16/h3-10H,1-2H3,(H,22,24)(H,23,25)
• InChI Key： KIFYPSFRCYRWIL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)C(C#N)=CC1=CC=C(NC(C)=O)C=C1

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 668.1±55.0 °C(Predicted)
• pka: 9.76±0.70(Predicted)

Additional information on N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-aceta midophenyl)prop-2-enamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-acetamidophenyl)prop-2-enamide (CAS No. 753460-65-0)

N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-acetamidophenyl)prop-2-enamide, with the CAS number 753460-65-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acrylamide derivatives, which are known for their versatile applications in drug discovery and development. The presence of functional groups such as cyano, chloro, and methoxy enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-acetamidophenyl)prop-2-enamide has surged due to its potential role in targeting specific biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. The compound's unique molecular framework allows it to interact with enzymes and receptors, making it a candidate for studies in cancer research, neurodegenerative diseases, and inflammatory disorders.

One of the most frequently asked questions about CAS 753460-65-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its application in in vitro assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for laboratories and pharmaceutical companies.

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-acetamidophenyl)prop-2-enamide involves multi-step reactions, including condensation and cyanation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality control in chemical manufacturing, a topic highly relevant in today's pharmaceutical industry.

Another area of interest is the compound's potential as a precursor for more complex molecules. Its acrylamide backbone can be modified to create derivatives with enhanced bioactivity, a strategy often explored in medicinal chemistry. This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), where it is tested against various biological targets to identify novel drug candidates.

Environmental and safety considerations are also paramount when working with CAS 753460-65-0. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry trend toward sustainable chemistry and green synthesis, which prioritize minimizing waste and reducing environmental impact.

In summary, N-(3-chloro-4-methoxyphenyl)-2-cyano-3-(4-acetamidophenyl)prop-2-enamide (753460-65-0) is a compound of significant scientific and industrial relevance. Its unique properties and potential applications in drug discovery and biochemical research make it a subject of ongoing investigation. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.